Cas no 222725-20-4 (5-Bromo-4,4,5,5-Tetrafluoropentan-1-Ol)

• Product Name: 5-Bromo-4,4,5,5-Tetrafluoropentan-1-Ol
• CAS No: 222725-20-4
• MF: C₅H₇BrF₄O
• MW: 239.006095170975
• MDL: MFCD00153718
• CID: 253552
• PubChem ID: 2736379
• Update Time: 2025-05-21

5-Bromo-4,4,5,5-Tetrafluoropentan-1-Ol Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol,5-bromo-4,4,5,5-tetrafluoro-
• 5-BroMo-4,4,5,5-tetrafluoro-1-pentanol
• 5-bromo-4,4,5,5-tetrafluoropentan-1-ol
• 5-bromo-4,4,5,5-tetrafluoropentane-1-ol
• PC1567K
• SFZAVKMARQFPHC-UHFFFAOYSA-N
• CS-0207423
• 222725-20-4
• 5-bromo-4, 4, 5, 5-tetrafluoropentan-1-ol
• MFCD00153718
• C5H7BrF4O
• A816075
• AKOS007929972
• BS-25397
• 5-bromanyl-4,4,5,5-tetrakis(fluoranyl)pentan-1-ol
• SCHEMBL1533040
• DTXSID10371319
• 5-Bromo-4,4,5,5-Tetrafluoropentan-1-Ol

• MDL： MFCD00153718
• Inchi： 1S/C5H7BrF4O/c6-5(9,10)4(7,8)2-1-3-11/h11H,1-3H2
• InChI Key： SFZAVKMARQFPHC-UHFFFAOYSA-N
• SMILES： BrC(C(CCCO)(F)F)(F)F

Computed Properties

• Exact Mass: 237.96200
• Monoisotopic Mass: 237.962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.663
• Boiling Point: 33,4-33,6°C
• Flash Point: 36.9°C
• Refractive Index: 1.403
• PSA: 20.23000
• LogP: 2.38190

5-Bromo-4,4,5,5-Tetrafluoropentan-1-Ol Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 5-Bromo-4,4,5,5-Tetrafluoropentan-1-Ol

Comprehensive Overview of 5-Bromo-4,4,5,5-Tetrafluoropentan-1-Ol (CAS No. 222725-20-4)

5-Bromo-4,4,5,5-Tetrafluoropentan-1-Ol (CAS No. 222725-20-4) is a fluorinated organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material synthesis. This compound, characterized by its unique bromine and tetrafluorinated structure, offers remarkable chemical properties that make it invaluable for researchers and industrial applications. With the increasing demand for fluorinated compounds in drug discovery and material science, 5-Bromo-4,4,5,5-Tetrafluoropentan-1-Ol stands out as a versatile intermediate.

One of the key reasons for the growing interest in 5-Bromo-4,4,5,5-Tetrafluoropentan-1-Ol is its role in the synthesis of bioactive molecules. Fluorinated compounds are known for their ability to enhance the metabolic stability and bioavailability of pharmaceuticals. Researchers often search for "fluorinated alcohol applications" or "brominated fluorocarbon uses," highlighting the compound's relevance in modern chemistry. Its CAS No. 222725-20-4 is frequently referenced in patents and scientific literature, underscoring its importance in innovative chemical processes.

In addition to pharmaceutical applications, 5-Bromo-4,4,5,5-Tetrafluoropentan-1-Ol is also explored in the development of specialty materials. The compound's tetrafluorinated backbone contributes to its thermal and chemical stability, making it suitable for high-performance polymers and coatings. Queries like "fluorinated intermediates for materials" or "5-Bromo-4,4,5,5-Tetrafluoropentan-1-Ol synthesis" reflect the compound's utility in cutting-edge material science. Its unique structure allows for precise modifications, enabling the creation of tailored materials with specific properties.

The synthesis and handling of 5-Bromo-4,4,5,5-Tetrafluoropentan-1-Ol require specialized knowledge due to its reactive bromine and fluorine groups. Laboratories and manufacturers often seek information on "safe handling of fluorinated bromo compounds" or "purification methods for 5-Bromo-4,4,5,5-Tetrafluoropentan-1-Ol." Proper storage and handling protocols are essential to ensure safety and maintain the compound's integrity. This aligns with the broader industry trend toward sustainable and safe chemical practices.

Another area where 5-Bromo-4,4,5,5-Tetrafluoropentan-1-Ol shows promise is in agrochemical research. Fluorinated compounds are increasingly used in the development of pesticides and herbicides due to their enhanced efficacy and environmental persistence. Searches such as "fluorinated agrochemical intermediates" or "role of bromofluorocarbons in agriculture" highlight the compound's potential in this sector. Its ability to act as a building block for more complex molecules makes it a valuable asset in agrochemical innovation.

From an environmental perspective, the use of 5-Bromo-4,4,5,5-Tetrafluoropentan-1-Ol aligns with the push for greener chemistry. Researchers are investigating ways to minimize waste and improve the efficiency of fluorination reactions. Terms like "sustainable fluorination techniques" and "eco-friendly bromofluorocarbon synthesis" are gaining traction, reflecting the industry's commitment to reducing its ecological footprint. This compound's role in enabling more sustainable processes further enhances its appeal.

In conclusion, 5-Bromo-4,4,5,5-Tetrafluoropentan-1-Ol (CAS No. 222725-20-4) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and agrochemicals. Its unique bromine and tetrafluorinated structure, combined with its versatility as an intermediate, makes it a subject of ongoing research and industrial interest. As the demand for fluorinated compounds continues to rise, 5-Bromo-4,4,5,5-Tetrafluoropentan-1-Ol will undoubtedly remain a key player in advancing chemical innovation.